Cas no 522597-54-2 (4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol)

4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol is a heterocyclic compound featuring a triazole core functionalized with an allyl group and a substituted thiophene moiety. Its molecular structure combines a thiol group at the 3-position, enhancing reactivity for further derivatization or coordination chemistry applications. The presence of both thiophene and triazole rings contributes to potential electronic and biological properties, making it a candidate for pharmaceutical or material science research. The allyl group offers versatility for further synthetic modifications, such as cross-coupling or polymerization reactions. This compound may exhibit utility in medicinal chemistry due to its heterocyclic framework, which is often associated with bioactive molecules.

4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol structure

522597-54-2 structure

Product Name:4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol

CAS No:522597-54-2

MF:C₁₁H₁₃N₃S₂

MW:251.371019124985

MDL:MFCD03423433

CID:3111598

PubChem ID:843550

Update Time:2025-06-09

4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol
- 4-allyl-5-(4,5-dimethyl-3-thienyl)-4H-1,2,4-triazol-3-yl hydrosulfide
- MFCD03423433
- DTXSID001127904
- 4-Allyl-5-(4,5-dimethylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
- ALBB-003183
- 5-(4,5-dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-2H-1,2,4-triazole-3-thione
- BBL017557
- 4-allyl-5-(4,5-dimethylthien-3-yl)-4H-1,2,4-triazole-3-thiol
- VS-06277
- AKOS003289492
- 3H-1,2,4-Triazole-3-thione, 5-(4,5-dimethyl-3-thienyl)-2,4-dihydro-4-(2-propen-1-yl)-
- AK-968/41923450
- STK450018
- H22610
- 3-(4,5-dimethylthiophen-3-yl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
- 5-(4,5-dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- CS-0319914
- 522597-54-2
- MDL： MFCD03423433
- Inchi： 1S/C11H13N3S2/c1-4-5-14-10(12-13-11(14)15)9-6-16-8(3)7(9)2/h4,6H,1,5H2,2-3H3,(H,13,15)
- InChI Key： ZCJCQQGBQCJTQN-UHFFFAOYSA-N
- SMILES： S1C=C(C(C)=C1C)C1=NNC(N1CC=C)=S

Computed Properties

Exact Mass: 251.055
Monoisotopic Mass: 251.055
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 88Å²

4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM521599-1g	4-Allyl-5-(4,5-dimethylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol	522597-54-2	97%	1g	$180	2024-07-15
Chemenu	CM521599-5g	4-Allyl-5-(4,5-dimethylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol	522597-54-2	97%	5g	$535	2024-07-15
abcr	AB380542-500 mg	5-(4,5-Dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol	522597-54-2		500MG	€254.60	2023-02-20
abcr	AB380542-1 g	5-(4,5-Dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol	522597-54-2		1 g	€322.50	2023-07-19
abcr	AB380542-5 g	5-(4,5-Dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol	522597-54-2		5 g	€907.00	2023-07-19
abcr	AB380542-500mg	5-(4,5-Dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol; .	522597-54-2		500mg	€269.00	2025-04-18
abcr	AB380542-1g	5-(4,5-Dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol; .	522597-54-2		1g	€317.00	2025-04-18
abcr	AB380542-5g	5-(4,5-Dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol; .	522597-54-2		5g	€877.00	2025-04-18
A2B Chem LLC	AJ01885-500mg	4-Allyl-5-(4,5-dimethylthien-3-yl)-4h-1,2,4-triazole-3-thiol	522597-54-2	>95%	500mg	$467.00	2024-04-19
A2B Chem LLC	AJ01885-1g	4-Allyl-5-(4,5-dimethylthien-3-yl)-4h-1,2,4-triazole-3-thiol	522597-54-2	>95%	1g	$509.00	2024-04-19